2-Chloro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H7ClF4O2/c15-11-6-7(4-5-9(11)13(20)21)8-2-1-3-10(12(8)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key: HKKZRHKBETVJIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(F)F)F)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C14H7ClF4O2
• DSSTOX Substance ID: DTXSID00691831
• Molecular Weight: 318.65 g/mol
• CAS RN: 1261938-61-7

Description

2-Chloro-4-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95% (2C4F3TPA) is a chemical compound widely used in scientific research and laboratory experiments. It is a colorless, crystalline solid that is soluble in water, ethanol, and dimethyl sulfoxide. It is also known as 2-chloro-4-fluoro-3-trifluoromethylphenyl benzoic acid or 2-chloro-4-fluoro-3-trifluoromethylbenzeneacetic acid. 2C4F3TPA is an important building block in organic synthesis and is used as a reagent in various chemical reactions.

Scientific Research Applications

2C4F3TPA is widely used in scientific research as a reagent for organic synthesis. It is often used in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in the synthesis of a variety of other molecules, including heterocycles, polymers, and other materials. Moreover, it is used as a catalyst in various chemical reactions, such as the Diels-Alder reaction, the Wittig reaction, and the Michael addition.

Mechanism of Action

2C4F3TPA acts as a nucleophilic reagent, meaning that it can donate electrons to other molecules. This allows it to react with other molecules, forming new chemical bonds and forming new molecules. In addition, 2C4F3TPA can act as an electrophile, meaning that it can accept electrons from other molecules. This allows it to react with other molecules, forming new chemical bonds and forming new molecules.
Biochemical and Physiological Effects
2C4F3TPA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi, as well as to induce apoptosis in certain cancer cells. It has also been found to have anti-inflammatory, antioxidant, and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 2C4F3TPA in laboratory experiments is that it is a relatively inexpensive and readily available reagent. It is also relatively stable and has a low toxicity, making it a safe reagent to use. However, it is important to note that 2C4F3TPA is a relatively strong acid and can be corrosive to certain materials, such as metals and plastics. As such, it is important to take proper safety precautions when using this reagent.

Future Directions

There are a variety of potential future directions for research involving 2C4F3TPA. One possible direction is to further explore its potential applications in organic synthesis. Additionally, further research could be done to explore its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Additionally, further research could be done to explore its potential as a catalyst for various chemical reactions, such as the Diels-Alder reaction and the Michael addition. Finally, further research could be done to explore its potential as a fluorescent or luminescent probe for various biological assays.

Synthesis Methods

2C4F3TPA can be synthesized via a three-step reaction sequence. The first step involves the reaction of 2-chlorobenzoic acid with 2-fluoro-3-trifluoromethylphenol in the presence of a base, such as sodium hydroxide, to form 2-chloro-4-fluoro-3-trifluoromethylphenyl benzoate. The second step involves the reaction of this intermediate with a reducing agent, such as sodium borohydride, to form 2C4F3TPA. Finally, the product is purified by recrystallization from a suitable solvent, such as ethanol or methanol.